Cas no 75-80-9 (Tribromoethyl alcohol)

• Product Name: Tribromoethyl alcohol
• CAS No: 75-80-9
• Molecular Formula: C₂H₃BR₃O
• Molecular Weight: 282.76
• MDL: MFCD00004671
• CID: 34022
• PubChem ID: 87577184

Tribromoethyl alcohol Properties

Names and Identifiers

• Tribromoethanol
• 2,2,2-tribromoethanol
• tribromoethyl alcohol
• 2.2.2-Tribromoethanol
• Tribromoethanol [NF]
• 2,2-Tribromoethyl alcohol
• J-640302
• MFCD00004671
• Basibrol
• 2,2,2-Tribromoethanol;Narcolan
• HMS3885F06
• AKOS015964811
• Bromethol
• 2,2,2-tribromethanol
• 2,2,2-Tribromoethanol, 97%
• AB01563026_01
• UNII-149JI83A44
• Tribromethanol
• .beta.-Tribromoethyl alcohol
• .beta.-Tribromoethanol
• Ethanol,2,2-tribromo-
• Narkolan
• SCHEMBL26851
• CCG-213307
• FT-0609023
• Z1269188950
• WLN: Q1XEEE
• NSC2189
• SY048840
• Tribromoethanol, 2,2,2-
• Ethobrom
• 2,2-TRIBROMOETHANOL
• 3-01-00-01362 (Beilstein Handbook Reference)
• Narcotyl
• Avertin
• Narcolan
• HY-B1372
• CS-4901
• Q25105561
• 2,2,2-Tribromoethan-1-ol
• NSC-2189
• T1420
• DTXSID2023698
• ETHANOL, 2,2,2-TRIBROMO-
• 2,2,2-Tribromoethyl alcohol
• AS-13076
• EN300-310981
• Ethobrome
• 1329-86-8
• Rectanol
• 2-fluoro-4-chlorobenzenemethylal
• CHEBI:135170
• ETHANOL, TRIBROMO-
• TRIBROMOETHYL ALCOHOL [MART.]
• A8483
• LS-67072
• 75-80-9
• NSC 2189
• C2-H3-Br3-O
• J-800306
• Avertine
• Tribromoethanol (VAN)
• BRN 1733249
• 149JI83A44
• CHEMBL1697852
• s4508
• LS-67073
• D87616
• EINECS 200-903-1
• NCGC00166090-01
• C2H3Br3O
• TRIBROMOETHANOL [MI]
• NS00004815
• DB-372128
• DA-60000
• beta-Tribromoethyl alcohol
• DTXCID403698
• TRIBROMOETHYL ALCOHOL (MART.)
• BRD-K69632891-001-01-3
• beta-Tribromoethanol

• MDL： MFCD00004671
• InChIKey： YFDSDPIBEUFTMI-UHFFFAOYSA-N
• Inchi： 1S/C2H3Br3O/c3-2(4,5)1-6/h6H,1H2
• SMILES： BrC(Br)(Br)CO
• BRN： 1733249

Computed Properties

• Exact Mass: 279.77300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 279.773
• Heavy Atom Count: 6
• Complexity: 38.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.81720
• PSA: 20.23000
• Refractive Index: 1.6210 (estimate)
• Water Partition Coefficient: Soluble in alcohol, ether, benzene and warmpetroleum ether. Partially soluble in water.
• Boiling Point: 94°C/11mmHg(lit.)
• Melting Point: 79.0 to 83.0 deg-C
• Flash Point: 92-93°C/10mm
• Color/Form: White crystals or powders. It has a slight aromatic smell and taste. Sensitive to light and air.
• Solubility: It is easily soluble in water and pentene, soluble in ethanol, ether, benzene and hot petroleum ether, and soluble in 40 parts of water at 40 ℃. Aqueous and alcohol solutions decompose under light and form dibromoacetaldehyde and hydrobromic acid with strong irritation.
• Sensitiveness: Light Sensitive
• Density: 2.5731 (rough estimate)

Tribromoethyl alcohol Security Information

• Symbol:
• RTECS：KM3675000
• WGK Germany：3
• Safety Instruction： S26-S36
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1.09 g/kg (Burtner, Lehmann)
• FLUKA BRAND F CODES：8-23

Tribromoethyl alcohol Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  29159080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether